Cas no 59216-76-1 (2-amino-5-(2,4-dichlorophenoxy)benzoic acid)

• Product Name: 2-amino-5-(2,4-dichlorophenoxy)benzoic acid
• CAS No: 59216-76-1
• MF: C₁₃H₉Cl₂NO₃
• MW: 298.121461629868
• CID: 1616655
• PubChem ID: 3036526
• Update Time: 2025-04-21

2-amino-5-(2,4-dichlorophenoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(2,4-dichlorophenoxy)benzoic acid
• 2-Amino-5-(2,4-dichlorophenyl)benzoic acid
• Benzoic acid, 2-amino-5-(2,4-dichlorophenyl)-
• RPA 408354
• 59216-76-1
• AKOS005795381
• NS00067150
• SCHEMBL10580567
• DTXSID10207967

• Inchi： 1S/C13H9Cl2NO3/c14-7-1-4-12(10(15)5-7)19-8-2-3-11(16)9(6-8)13(17)18/h1-6H,16H2,(H,17,18)
• InChI Key： DNBRVZFQNDQJOB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC(=C(C(=O)O)C=1)N)Cl

Computed Properties

• Exact Mass: 296.99607
• Monoisotopic Mass: 296.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 447.3°C at 760 mmHg
• Flash Point: 224.3°C
• Refractive Index: 1.663
• PSA: 72.55